1-butyl-6-ethyl-3-((4-fluorophenyl)sulfonyl)quinolin-4(1H)-one

• IUPAC Name: 1-butyl-6-ethyl-3-(4-fluorophenyl)sulfonylquinolin-4-one
• InChI: InChI=1S/C21H22FNO3S/c1-3-5-12-23-14-20(27(25,26)17-9-7-16(22)8-10-17)21(24)18-13-15(4-2)6-11-19(18)23/h6-11,13-14H,3-5,12H2,1-2H3
• InChI Key: VRQNJJHBCAMLLP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=C(C(=O)C2=C1C=CC(=C2)CC)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H22FNO3S
• Molecular Weight: 387.5 g/mol

Description

1-butyl-6-ethyl-3-((4-fluorophenyl)sulfonyl)quinolin-4(1H)-one, also known as BQS, is a chemical compound with potential applications in scientific research. It is a quinoline derivative that has been synthesized through various methods and studied for its mechanism of action, biochemical and physiological effects, and potential future applications.

Scientific Research Applications

Synthesis of Bioactive Compounds

Research has led to the development of bioactive compounds through the synthesis and modification of quinolinone derivatives. For instance, studies have explored the synthesis of metabolites and derivatives that show potential as antimicrobial agents or building blocks for further pharmaceutical research. Notably, the compound has been utilized in the synthesis of derivatives with antibacterial properties, demonstrating its versatility as a precursor in medicinal chemistry (Geesi et al., 2020; Asahina et al., 2005).

Development of Novel Chemosensors

Quinolinone derivatives have been utilized in the development of chemosensors, particularly for the detection of metal ions in various environments. A significant application is the creation of a highly selective "turn-on" chemosensor for monitoring zinc concentrations in living cells and aqueous solutions. This chemosensor showcases the compound's role in environmental and biological monitoring, with a detection limit far below the World Health Organization's guideline for zinc in drinking water (Park et al., 2015).

Exploration of Materials for Electronic Applications

The compound's derivatives have been studied for their potential in electronic applications, focusing on their optical properties. For instance, studies on quinolinone-based azo dyes under UV irradiation have revealed changes in material dispersion parameters and nonlinear optical properties, suggesting applications in photonics and optoelectronics (Gaml, 2018).